Cas no 1049980-61-1 ((2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid
• CAS No: 1049980-61-1
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• MDL: MFCD28968083
• CID: 3162730
• Update Time: 2025-06-29

(2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(2,4-dichlorobenzyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD28968083
• Inchi： 1S/C12H13Cl2NO2/c13-9-2-1-8(10(14)5-9)3-7-4-11(12(16)17)15-6-7/h1-2,5,7,11,15H,3-4,6H2,(H,16,17)/t7-,11+/m1/s1
• InChI Key： ORFGAWLZIPJNIU-HQJQHLMTSA-N
• SMILES： ClC1C=C(C=CC=1C[C@H]1CN[C@H](C(=O)O)C1)Cl

Computed Properties

• Exact Mass: 273.0323340 g/mol
• Monoisotopic Mass: 273.0323340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3
• Molecular Weight: 274.14

Additional information on (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 1049980-61-1)

The compound (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 1049980-61-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The presence of the 2,4-dichlorobenzyl moiety enhances its lipophilicity, which is crucial for membrane permeability in drug design. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in central nervous system (CNS) disorders.

In recent years, the demand for chiral building blocks like (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid has surged, driven by the growing emphasis on enantioselective synthesis in drug development. The compound's pyrrolidine core is a common scaffold in FDA-approved drugs, highlighting its versatility. A frequently asked question in scientific forums is: "How does the stereochemistry of (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid influence its biological activity?" Studies suggest that the (2S,4R) configuration optimizes interactions with target proteins, making it a preferred isomer for therapeutic applications.

The synthesis of CAS No. 1049980-61-1 often involves asymmetric catalysis or resolution techniques to achieve high enantiomeric purity. This aligns with the pharmaceutical industry's focus on green chemistry and sustainable practices. Another trending topic is the compound's potential in peptide mimetics, where its carboxylic acid group facilitates conjugation with amino acids. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology for targeted protein degradation.

From an analytical perspective, (2S,4R)-4-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid is characterized using techniques like HPLC, NMR, and mass spectrometry. Its chromatographic separation is critical for quality control, especially given the strict regulatory requirements for chiral impurities in pharmaceuticals. The compound's stability under various pH conditions is another area of investigation, as it impacts formulation strategies.

In summary, CAS No. 1049980-61-1 represents a promising candidate for advancing drug discovery, particularly in areas requiring stereochemical precision. Its integration into structure-activity relationship (SAR) studies continues to yield insights into molecular design. As the scientific community prioritizes personalized medicine and targeted therapies, compounds like this will remain at the forefront of innovation.